Cas no 72795-32-5 ( )

• Product Name: &nbsp
• CAS No: 72795-32-5
• MF: C₁₂H₁₇ClN₁₂
• MW: 364.796777486801
• CID: 977534
• PubChem ID: 54610949
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[[(1Z,3Z)-1,3-bis(diaminomethylidenehydrazinylidene)inden-2-ylidene]amino]guanidine,hydrochloride
• NSC-315154
• N'',N''''',N''''''''-1H-Indene-1,2,3-triylidenetricarbonohydrazonic diamide--hydrogen chloride (1/1)
• 72795-32-5
• NSC315154
• DTXSID20715285
•  

• Inchi： 1S/C12H16N12.ClH/c13-10(14)22-19-7-5-3-1-2-4-6(5)8(20-23-11(15)16)9(7)21-24-12(17)18;/h1-4H,(H4,13,14,22)(H4,15,16,23)(H4,17,18,24);1H/b19-7-,20-8-;
• InChI Key： QLNSQBSQQCENNG-DCBJRDDOSA-N
• SMILES： Cl.N(=C1/C(/C(/C2C=CC=CC=2/1)=N\N=C(\N)/N)=N/N=C(\N)/N)/N=C(\N)/N

Computed Properties

• Exact Mass: 364.1387663g/mol
• Monoisotopic Mass: 364.1387663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 610
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 230Ų